Cas no 525599-67-1 (Methetoin)

• Product Name: Methetoin
• CAS No: 525599-67-1
• Molecular Formula: C₁₂H₁₄N₂O₂
• Molecular Weight: 218.251762866974
• CID: 937120

Methetoin Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-ethyl-1-methyl-5-phenyl-,(5S)-(9CI)
• METHETOIN
• Metetoin
• Metetoinum [Latin]
• Metetoina [DCIT]
• Metetoine [French]
• Metetoina [Spanish]
• Metetoinum [INN-Latin]
• Metetoine [INN-French]
• 5-Ethyl-1-methyl-5-phenylhydantoin
• Hydantoin, 5-ethyl-1-methyl-5-phenyl-
• 5-ethyl-1-methyl-5-phenylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 5-ethyl-1-methyl-5-phenyl-
• N 3
• N-3
• Metetoinum
• Metetoina
• Metetoine
• Methetoin [USAN]
• Methetoin [USAN:BAN]
• Metetoin [INN]
• Methetoin (USAN/INN)
• Oprea1_696762
• SCHE

• InChIKey： NEGMMKYAVYNLCG-UHFFFAOYSA-N
• Inchi： 1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)13-11(16)14(12)2/h4-8H,3H2,1-2H3,(H,13,15,16)
• SMILES： O=C1C(C2C=CC=CC=2)(CC)N(C)C(N1)=O
• BRN： 0206293

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 16
• Complexity: 310
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Phenylhydantoins